Cas no 856345-73-8 (1H-Imidazo[4,5-b]pyrazine, 2,5,6-trimethyl-)

• Product Name: 1H-Imidazo[4,5-b]pyrazine, 2,5,6-trimethyl-
• CAS No: 856345-73-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 717545
• Update Time: 2024-01-31

1H-Imidazo[4,5-b]pyrazine, 2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyrazine, 2,5,6-trimethyl-
• 1H-Imidazo[4,5-b]pyrazine, 2,5,6-trimethyl-

• Inchi： 1S/C8H10N4/c1-4-5(2)10-8-7(9-4)11-6(3)12-8/h1-3H3,(H,9,10,11,12)
• InChI Key： NLZDZRZVLVEXAS-UHFFFAOYSA-N
• SMILES： C12NC(C)=NC1=NC(C)=C(C)N=2

Computed Properties

• Exact Mass: 162.091
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 361.3±37.0 °C(Predicted)
• pka: 7.28±0.50(Predicted)